![molecular formula C15H14ClN3O2 B3128207 N-[(4-chlorobenzoyl)amino]-N'-(4-methoxyphenyl)methanimidamide CAS No. 338791-41-6](/img/structure/B3128207.png)
N-[(4-chlorobenzoyl)amino]-N'-(4-methoxyphenyl)methanimidamide
Overview
Description
N-[(4-chlorobenzoyl)amino]-N'-(4-methoxyphenyl)methanimidamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential use in cancer treatment. It was first synthesized in 1998 by scientists at Bayer AG, and since then, it has been the subject of numerous scientific studies. In
Scientific Research Applications
Green Synthesis and Catalytic Applications
A study by Zhang Qun-feng (2008) highlighted the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, an important intermediate for azo disperse dyes production. The research introduced a novel Pd/C catalyst with high activity and selectivity, which could be relevant for synthesizing related compounds like N-[(4-chlorobenzoyl)amino]-N'-(4-methoxyphenyl)methanimidamide in more environmentally friendly ways Zhang Qun-feng, 2008.
Corrosion Inhibition
Paul et al. (2020) investigated the corrosion protection behavior of carbohydrazide-pyrazole compounds on mild steel, highlighting the potential of this compound-like structures in corrosion inhibition. The study found that such compounds could significantly enhance corrosion resistance, making them valuable in materials science and engineering applications Paul, Yadav, & Obot, 2020.
Synthesis of N-Heterocycles
Research by de Figueiredo et al. (2006) on the cyclization of amino alcohols to substituted azetidines and other N-heterocycles could provide insights into synthesizing complex structures like this compound. Their method avoids toxic reagents and tolerates various functional groups, which could be applicable in synthesizing pharmaceuticals and fine chemicals de Figueiredo, Fröhlich, & Christmann, 2006.
Molecular Docking and Anticancer Agents
Tiwari et al. (2016) reported the synthesis of novel thiadiazolopyrimidine derivatives with anticancer activities, evaluated through in-vitro assays and molecular docking. The structure-activity relationships explored in this study could be relevant for understanding the biological activities of this compound and its analogs, especially in developing targeted anticancer therapies Tiwari, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2016.
Future Directions
properties
IUPAC Name |
N-[(4-chlorobenzoyl)amino]-N'-(4-methoxyphenyl)methanimidamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O2/c1-21-14-8-6-13(7-9-14)17-10-18-19-15(20)11-2-4-12(16)5-3-11/h2-10H,1H3,(H,17,18)(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHFCUWRPWHUAPV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N=CNNC(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.